Cas no 2460501-46-4 (7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine)
2460501-46-4 structure
Product Name:7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine
CAS No:2460501-46-4
MF:C6H5BrN4
MW:216.053184270859
CID:6825254
PubChem ID:172401642
Update Time:2025-02-28
7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2460501-46-4
- CS-23362
- 7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine
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- Inchi: 1S/C6H5BrN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10)/i1D,2D,3D
- InChI Key: YGCJBESZJIGDMP-CBYSEHNBSA-N
- SMILES: BrC1=C([2H])C([2H])=C2C(N)=NC([2H])=NN21
Computed Properties
- Exact Mass: 214.98859Da
- Monoisotopic Mass: 214.98859Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.2Ų
7-bromopyrrolo[2,1-f][1,2,4]triazin-2,5,6-d3-4-amine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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